3-(2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[2-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-2-oxoethyl]quinazolin-4-one
• InChI: InChI=1S/C23H20FN5O2S/c24-18-9-3-1-7-16(18)22-27-26-21(32-22)15-6-5-11-28(12-15)20(30)13-29-14-25-19-10-4-2-8-17(19)23(29)31/h1-4,7-10,14-15H,5-6,11-13H2
• InChI Key: QQULKETYXYTDOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C3C2=O)C4=NN=C(S4)C5=CC=CC=C5F
• Molecular Formula: C23H20FN5O2S
• Molecular Weight: 449.5 g/mol

Description

3-(2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C23H20FN5O2S and its molecular weight is 449.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized through various chemical reactions involving key moieties like 2-fluorophenyl, thiadiazol, piperidinyl, and quinazolinone. For example, a study detailed the synthesis of thiadiazolylquinazolinone derivatives by reacting 2-fluorophenyl thiadiazol with hydroxylamine hydrochloride, demonstrating their structural characterization through spectral and elemental analysis (Kaur, Saxena, & Kumar, 2010).

Biological Activity

• Antimicrobial Activity : Research has shown that derivatives of the compound exhibit significant antimicrobial properties. A study synthesized novel derivatives and assessed their antibacterial and antifungal activities, highlighting the potential for treating microbial infections (Ram, Dubey, & Chaudhary, 2016).
• Anticancer Activity : Quinazolinone derivatives have been associated with anticancer properties. A notable study synthesized thiadiazol substituted quinazolinones, revealing their in vitro anticancer efficacy against cervical cancer cells and in vivo activity on mice models, suggesting their potential as cancer therapeutics (Joseph et al., 2010).

Potential Therapeutic Uses

• The compound and its derivatives have been evaluated for various therapeutic applications beyond their antimicrobial and anticancer activities. Studies have looked into their use as antipsychotic, anticonvulsant, and cardiotonic agents, indicating a broad spectrum of potential medical applications. For instance, research into 1-(6,7-dimethoxy-4-quinazolinyl)piperidine derivatives highlighted their cardiotonic activity, showcasing the compound's versatility in drug development (Nomoto et al., 1991).

Stability Studies

Stability studies under stressful conditions have provided insights into the compound's robustness, critical for pharmaceutical development. An investigation into the stability of a related quinazoline derivative under various environmental stressors confirmed its stability against factors like UV radiation and elevated temperatures, with notable susceptibility to hydrolysis in alkaline environments. This information is vital for the formulation and storage of potential drugs based on this compound (Gendugov et al., 2021).